Cas no 1314974-61-2 (2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate)
1314974-61-2 structure
Product Name:2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
CAS No:1314974-61-2
MF:C8H12F2O3
MW:194.175889968872
CID:1084431
PubChem ID:53471679
Update Time:2025-04-20
2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
- 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione hydrate (1:1)
- 76185-12-1
- 2,2-DIFLUORO-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE MONOHYDRATE
- 1314974-61-2
- 2,2-difluoro-5,5-dimethylcyclohexane-1,3-dione;hydrate
- AKOS006332109
- DTXSID70703713
- 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione--water (1/1)
- MFCD09039287
- 1,3-Cyclohexanedione,2,2-difluoro-5,5-dimethyl-
- 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione 1-hydrate
-
- Inchi: 1S/C8H10F2O2.H2O/c1-7(2)3-5(11)8(9,10)6(12)4-7;/h3-4H2,1-2H3;1H2
- InChI Key: KKPJGAPWBYPISG-UHFFFAOYSA-N
- SMILES: FC1(C(CC(C)(C)CC1=O)=O)F.O
Computed Properties
- Exact Mass: 194.07545056g/mol
- Monoisotopic Mass: 194.07545056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.1Ų
2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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